Cas no 1248489-58-8 (3-methyl-4-(1-methyl-1H-pyrazol-4-yl)butan-2-ol)

• Product Name: 3-methyl-4-(1-methyl-1H-pyrazol-4-yl)butan-2-ol
• CAS No: 1248489-58-8
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 5820234
• PubChem ID: 62128062
• Update Time: 2024-01-16

3-methyl-4-(1-methyl-1H-pyrazol-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-propanol, α,β,1-trimethyl-
• 3-Methyl-4-(1-methyl-1h-pyrazol-4-yl)butan-2-ol
• CS-0278427
• EN300-1636356
• AKOS011408183
• 1248489-58-8
• 3-methyl-4-(1-methyl-1H-pyrazol-4-yl)butan-2-ol

• Inchi： 1S/C9H16N2O/c1-7(8(2)12)4-9-5-10-11(3)6-9/h5-8,12H,4H2,1-3H3
• InChI Key： SYEZQKXZOHTSDY-UHFFFAOYSA-N
• SMILES： C(C1=CN(C)N=C1)C(C)C(O)C

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 287.1±15.0 °C(Predicted)
• pka: 14.98±0.20(Predicted)